N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 2-(benzenesulfonyl)-N-(furan-2-ylmethyl)-5-(4-methylphenyl)-1,2,4-triazol-3-amine
• InChI: InChI=1S/C20H18N4O3S/c1-15-9-11-16(12-10-15)19-22-20(21-14-17-6-5-13-27-17)24(23-19)28(25,26)18-7-3-2-4-8-18/h2-13H,14H2,1H3,(H,21,22,23)
• InChI Key: KBWOCPNEICBPEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=N2)NCC3=CC=CO3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine is a chemical compound that is widely used in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes such as protein kinases and phosphodiesterases. This inhibition can lead to a range of biochemical and physiological effects, including changes in cell signaling pathways and gene expression.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the activity of neurotransmitters in the brain. Additionally, it has been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This makes it a valuable tool for investigating specific biological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood. Additionally, it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine in scientific research. One area of interest is the development of more selective inhibitors that target specific enzymes or signaling pathways. Additionally, there is potential for the use of this compound in the development of new therapeutics for the treatment of cancer, inflammation, and other diseases. Finally, further research is needed to fully understand the mechanism of action of N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine and its potential applications in scientific research.

Scientific Research Applications

N-(2-furylmethyl)-3-(4-methylphenyl)-1-(phenylsulfonyl)-1H-1,2,4-triazol-5-amine has been widely used in scientific research as a tool for investigating various biological processes. It has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in fields such as pharmacology, biochemistry, and neuroscience.